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Compound of Interest

Compound Name: C14H18BrN3O4S2

Cat. No.: B12618241 Get Quote

Disclaimer: The following safety and handling information for the chemical compound with the

molecular formula C14H18BrN3O4S2 is based on a general hazard assessment of its likely

structural components, including a brominated organic structure, a sulfonamide group, and

potentially nitrogen-containing heterocyclic rings. As the specific chemical identity and structure

have not been provided, this guidance is intended to be conservative and precautionary. It is

imperative to obtain the substance-specific Safety Data Sheet (SDS) as soon as the exact

identity of the compound is known and to conduct a thorough risk assessment before handling.

This document should be used as a preliminary guide for researchers, scientists, and drug

development professionals.

Potential Hazards and Safety Summary
The chemical formula C14H18BrN3O4S2 suggests the presence of functional groups that

warrant careful handling. Brominated organic compounds can be irritants, toxic, and

environmentally hazardous. Sulfonamides can have pharmacological effects and may cause

allergic reactions in susceptible individuals. Nitrogen-containing heterocycles are common in

bioactive molecules and may have their own unique toxicological profiles.

Assumed Hazard Profile:

Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

Skin and Eye Irritation: Likely to cause irritation upon contact.
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Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory tract.

Sensitization: Potential for allergic skin reactions.

Environmental Hazard: May be harmful to aquatic life.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is essential to minimize exposure. The following table

summarizes the recommended PPE for handling C14H18BrN3O4S2.
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Protection Type Equipment Specification Purpose

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a risk of splashing.

Protects eyes from splashes,

dust, and vapors.

Skin and Body Protection

A flame-resistant laboratory

coat is required. Chemical-

resistant apron when handling

larger quantities. Full-length

pants and closed-toe,

chemical-resistant footwear

are mandatory.

Prevents skin contact with the

chemical.

Hand Protection

Double-gloving with

compatible chemical-resistant

gloves (e.g., nitrile or

neoprene). Check

manufacturer's glove

compatibility chart.

Protects hands from direct

contact and absorption.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used if

handling outside of a certified

chemical fume hood or if

aerosol generation is likely.

Prevents inhalation of dust,

aerosols, or vapors.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling C14H18BrN3O4S2 in a laboratory

setting.

3.1. Preparation and Engineering Controls:
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Designated Area: All work with C14H18BrN3O4S2 must be conducted in a designated area

within a certified chemical fume hood to minimize inhalation exposure.

Equipment Check: Ensure that all necessary safety equipment, including eyewash stations

and safety showers, is accessible and in good working order.

Spill Kit: Have a chemical spill kit readily available that is appropriate for halogenated organic

compounds. This should include absorbent materials, neutralizing agents (if applicable), and

waste disposal bags.

3.2. Weighing and Dispensing:

Containment: Weigh solid C14H18BrN3O4S2 within the fume hood on a disposable

weighing paper or in a tared container to prevent contamination of balances.

Avoid Dust: Handle the solid material carefully to avoid the generation of dust.

Solution Preparation: If preparing solutions, add the solid to the solvent slowly to avoid

splashing.

3.3. Experimental Procedures:

Closed Systems: Whenever possible, conduct reactions in closed systems to prevent the

release of vapors or aerosols.

Temperature Control: If heating is required, use a well-controlled heating mantle or oil bath.

Avoid open flames.

Monitoring: Continuously monitor reactions for any unexpected changes.

3.4. Post-Experiment:

Decontamination: Decontaminate all surfaces and equipment that have come into contact

with the chemical using an appropriate solvent (e.g., ethanol), followed by soap and water.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.
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Disposal Plan
Proper disposal of C14H18BrN3O4S2 and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation:

Halogenated Organic Waste: All solid waste contaminated with C14H18BrN3O4S2 (e.g.,

weighing papers, gloves, pipette tips) and liquid waste (solutions containing the compound)

must be collected in a designated, properly labeled, and sealed container for halogenated

organic waste.

Sharps: Contaminated needles, syringes, or other sharps must be disposed of in a

designated sharps container.

4.2. Waste Labeling and Storage:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name (once known) or "Brominated Organic Compound," and the associated

hazards.

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory, away from incompatible materials.

4.3. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal company.[1]

Emergency Procedures
5.1. Spills:

Minor Spill (within a fume hood):

Alert others in the immediate area.
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Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material into a labeled hazardous waste container.

Decontaminate the area with a suitable solvent and then soap and water.

Major Spill (outside of a fume hood or large volume):

Evacuate the laboratory immediately and alert others.

Close the laboratory door and post a warning sign.

Contact your institution's EHS or emergency response team immediately.[2]

Do not attempt to clean up a major spill without proper training and equipment.

5.2. Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open. Seek immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[3]

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

Visual Workflow for Handling and Disposal
Caption: Workflow for Safe Handling and Disposal of C14H18BrN3O4S2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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